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For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Formylpyridine-2-carbonitrile, a heterocyclic aromatic compound, holds significant interest

within the scientific community, particularly in the fields of medicinal chemistry and materials

science. Its unique bifunctional nature, featuring both a reactive aldehyde and a cyano group

on a pyridine scaffold, makes it a versatile building block for the synthesis of more complex

molecules with potential therapeutic applications. This technical guide provides a

comprehensive overview of 4-Formylpyridine-2-carbonitrile, including its chemical identity,

physicochemical properties, and key applications. While detailed experimental data for this

specific isomer is limited in publicly accessible literature, this document consolidates available

information and draws comparisons with closely related isomers to provide a thorough

understanding for research and development purposes.

Chemical Identification and Physicochemical
Properties
4-Formylpyridine-2-carbonitrile is systematically identified by its CAS number 131747-70-1.

It is also known by several synonyms, including 2-Cyanopyridine-4-carboxaldehyde and 4-

Formylpicolinonitrile.[1] The structural and physicochemical properties are summarized in the

tables below. It is important to note that while some experimental data is available for related
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isomers, many of the listed properties for 4-Formylpyridine-2-carbonitrile are computationally

predicted.

Table 1: Chemical Identifiers for 4-Formylpyridine-2-carbonitrile

Identifier Value

CAS Number 131747-70-1[1]

IUPAC Name 4-formylpyridine-2-carbonitrile[1]

Molecular Formula C₇H₄N₂O[1]

Molecular Weight 132.12 g/mol [1]

Canonical SMILES C1=CN=C(C=C1C=O)C#N

InChI Key JAJMFFPLHLWYJQ-UHFFFAOYSA-N

Table 2: Physicochemical Properties of 4-Formylpyridine-2-carbonitrile

Property Value Source

XLogP3 0.4 Computed by PubChem[1]

Hydrogen Bond Donor Count 0 Computed by PubChem[1]

Hydrogen Bond Acceptor

Count
3 Computed by PubChem[1]

Rotatable Bond Count 1 Computed by PubChem[1]

Exact Mass 132.032362755 Da Computed by PubChem[1]

Topological Polar Surface Area 53.8 Å² Computed by PubChem[1]

Heavy Atom Count 10 Computed by PubChem[1]

Complexity 170 Computed by PubChem[1]

Synthesis and Experimental Protocols
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Detailed, peer-reviewed experimental protocols for the synthesis of 4-Formylpyridine-2-
carbonitrile are not extensively reported in readily available scientific literature. However,

general methods for the synthesis of pyridine aldehydes from cyanopyridines have been

described. One such patented method involves the vapor-phase interaction of a cyanopyridine

with water and formic acid in the presence of a catalyst. While this provides a potential

synthetic route, specific conditions for the 4-formyl-2-carbonitrile isomer are not detailed.

Researchers interested in synthesizing this compound may need to adapt existing protocols for

related molecules or develop novel synthetic strategies. The synthesis would likely start from a

correspondingly substituted pyridine derivative, followed by the introduction or modification of

the formyl and cyano groups.

Applications in Research and Drug Development
The pyridine scaffold is a privileged structure in medicinal chemistry, appearing in numerous

FDA-approved drugs. The presence of both an aldehyde and a nitrile group on the pyridine ring

in 4-Formylpyridine-2-carbonitrile offers multiple avenues for chemical modification, making

it an attractive starting material for the synthesis of novel therapeutic agents.

While specific biological activities for 4-Formylpyridine-2-carbonitrile are not well-

documented, its structural motifs are present in compounds with known pharmacological

effects. For instance, pyridine-containing compounds have been investigated as inhibitors of

various enzymes and as ligands for a range of biological targets. The nitrile group can act as a

hydrogen bond acceptor or be hydrolyzed to a carboxylic acid, while the aldehyde group is a

versatile handle for forming imines, oximes, and other functional groups, enabling the

construction of diverse chemical libraries for drug screening.

Given the interest in cyanopyridine derivatives in cancer research, it is plausible that 4-
Formylpyridine-2-carbonitrile could serve as a precursor for the development of novel kinase

inhibitors or other anti-cancer agents.

Logical Workflow for Synthesis and Derivatization
The following diagram illustrates a conceptual workflow for the potential synthesis and

subsequent derivatization of 4-Formylpyridine-2-carbonitrile for applications in drug

discovery.
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Caption: A conceptual workflow outlining the synthesis of 4-Formylpyridine-2-carbonitrile and

its subsequent derivatization for the development of new drug candidates.

Safety Information
Based on GHS classifications from supplier information, 4-Formylpyridine-2-carbonitrile is

considered hazardous. The following table summarizes the known hazard statements. It is

imperative to handle this compound with appropriate personal protective equipment in a well-

ventilated chemical fume hood.

Table 3: GHS Hazard Information for 4-Formylpyridine-2-carbonitrile

Hazard Code Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Conclusion
4-Formylpyridine-2-carbonitrile is a chemical compound with significant potential as a

building block in synthetic and medicinal chemistry. While a comprehensive experimental

dataset for this specific isomer is not readily available, its structural features suggest a wide

range of possible applications, particularly in the development of novel pharmaceuticals.

Further research into the synthesis, characterization, and biological activity of 4-
Formylpyridine-2-carbonitrile is warranted to fully explore its utility. This guide serves as a

foundational resource for researchers and professionals, consolidating the current knowledge

and highlighting areas for future investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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